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Cat. No.: B3415980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluoromethyldecalin is a perfluorinated derivative of methyldecalin, recognized for its high

chemical and biological inertness, thermal stability, and capacity to dissolve gases.[1][2] These

properties make it a valuable compound in various research and industrial applications,

including as a potential blood substitute, a component in gas-carrying emulsions, and in

electronic cooling systems.[1][2][3] This guide provides an in-depth overview of the safety and

handling precautions for perfluoromethyldecalin, tailored for laboratory and drug

development settings.

Chemical and Physical Properties
Perfluoromethyldecalin is a clear, colorless, and odorless liquid.[4] It is a mixture of isomers,

primarily perfluoro-1-methyldecalin (CAS 306-92-3) and perfluoro-2-methyldecalin (CAS 306-

95-6).[2] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁F₂₀ [5][6]

Molecular Weight 512.09 g/mol [5][6]

Appearance Clear, colorless liquid [4]

Odor Odorless [4]

Boiling Point 137-160 °C [4][7]

Melting Point -40 °C to -70 °C [4][7]

Density 1.95 - 1.972 g/mL at 25 °C [4][8]

Flash Point >110 °C (>230 °F) [7]

Solubility in Water Insoluble [4]

Vapor Pressure ~0.29 kPa at 20°C [4]

Chemical Stability Stable under normal conditions [4]

Reactivity
Non-reactive under normal

conditions
[4]

Toxicological Data
Perfluoromethyldecalin is generally considered to have very low toxicity due to its chemical

inertness.[1][9] However, comprehensive toxicological data is limited. The available quantitative

data is presented below.

Test Species Route Value Reference

LD₅₀ (Lethal

Dose, 50%)
Mouse Intravenous 20,000 mg/kg [8]

LC₅₀ (Lethal

Concentration,

50%)

Rat Inhalation
> 8647 ppm (for

Perfluorodecalin)
[10]
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Note: The inhalation data is for the related compound perfluorodecalin and suggests a very low

order of acute inhalation toxicity.[10] No specific oral or dermal LD₅₀ values for

perfluoromethyldecalin were identified in the available literature.

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), perfluoromethyldecalin is generally not classified as a hazardous substance.[4][5]

However, some suppliers may include the following hazard statements based on the

precautionary principle for chemical handling:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long lasting effects.

It is important to consult the specific Safety Data Sheet (SDS) provided by the supplier for the

most accurate and up-to-date hazard information.

Handling and Storage Precautions
Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.
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Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not typically required. If there is a risk of inhaling aerosols or high

concentrations of vapor, use a NIOSH-approved respirator.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials. Although chemically inert, it's good practice to store

it separately from strong oxidizing agents.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention if you feel unwell.

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty

of water for at least 15 minutes. Seek medical attention if irritation develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention if you feel unwell.

Accidental Release Measures
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Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.[4]

Large Spills: Evacuate the area. Wear appropriate personal protective equipment. Contain

the spill and prevent it from entering drains or waterways. Absorb the spill and collect it for

disposal.

Fire-Fighting Measures
Perfluoromethyldecalin is not flammable.[9]

Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire

(e.g., water spray, dry chemical, carbon dioxide, or foam).[4]

Hazardous Combustion Products: In a fire, toxic fumes may be released.[4] Firefighters

should wear self-contained breathing apparatus.[4]

Experimental Protocols: Acute Toxicity Testing
The following are generalized experimental protocols for acute toxicity testing based on OECD

guidelines. These are provided as a reference for understanding how the toxicological data

presented in this guide would be generated.

Acute Oral Toxicity (Based on OECD Guideline 423)

Start: Dose Range Finding Study Select Animal Model
(e.g., female rats)

Administer Single Oral Dose
(starting at 300 mg/kg)

Observe for 14 days
(mortality, clinical signs) Mortality observed?

Dose at lower level
(e.g., 50 mg/kg)

Yes

Dose at higher level
(e.g., 2000 mg/kg)

No

Endpoint: Determine GHS CategoryClassification based on outcome
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Click to download full resolution via product page

Caption: Workflow for Acute Oral Toxicity Testing (OECD 423).

Methodology:

Animal Selection: Healthy, young adult female rats are typically used.

Dosing: A single dose of perfluoromethyldecalin is administered by gavage. The starting

dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg).

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for up to 14 days.

Procedure: The test proceeds in a stepwise manner. If mortality is observed at the starting

dose, the next step uses a lower dose. If no mortality is observed, a higher dose is used.

Endpoint: The test allows for the classification of the substance into a GHS hazard category

based on the observed mortality at different dose levels.

Acute Inhalation Toxicity (Based on OECD Guideline
403)

Start: Concentration Range Finding Select Animal Model
(e.g., rats, 5/sex/group)

Expose to Test Atmosphere
(e.g., 4 hours, whole-body or nose-only)

Monitor Exposure Conditions
(concentration, particle size, temperature, humidity)

Observe for 14 days
(mortality, clinical signs, body weight) Perform Necropsy Endpoint: Determine LC₅₀ and GHS Category

Click to download full resolution via product page

Caption: Workflow for Acute Inhalation Toxicity Testing (OECD 403).

Methodology:
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Animal Selection: Groups of young adult rats (typically 5 males and 5 females per group) are

used.

Exposure: Animals are exposed to an aerosol or vapor of perfluoromethyldecalin for a

fixed period (usually 4 hours) in an inhalation chamber.

Concentrations: At least three concentrations are tested to obtain a concentration-response

curve.

Observation: Animals are observed for mortality and signs of toxicity during and after

exposure for up to 14 days. Body weight is measured regularly.

Pathology: A gross necropsy is performed on all animals.

Endpoint: The median lethal concentration (LC₅₀) is calculated, and the substance is

classified according to the GHS.

Acute Dermal Toxicity (Based on OECD Guideline 402)

Start: Limit Test at 2000 mg/kg Select Animal Model
(e.g., rats, 5/sex)

Prepare Skin Site
(clip fur from dorsal area)

Apply Test Substance
(uniform layer over 10% of body surface)

Cover with Porous Gauze and Dressing
(for 24 hours)

Observe for 14 days
(mortality, skin reactions, systemic toxicity) Endpoint: Determine LD₅₀ and GHS Category

Click to download full resolution via product page

Caption: Workflow for Acute Dermal Toxicity Testing (OECD 402).

Methodology:

Animal Selection: Healthy young adult rats (5 of each sex) are typically used.

Application: The test substance is applied uniformly to a shaved area of the back (at least

10% of the body surface area).

Exposure: The application site is covered with a porous gauze dressing for 24 hours.

Observation: Animals are observed for mortality, skin reactions (erythema, edema), and

signs of systemic toxicity for 14 days.
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Endpoint: If no mortality is observed at a limit dose of 2000 mg/kg, further testing may not be

necessary. Otherwise, a full study with multiple dose groups is conducted to determine the

dermal LD₅₀.

Biological Effects and Signaling Pathways
Perfluoromethyldecalin is characterized by its biological inertness.[1][2] Its high stability and

lack of reactive chemical groups result in minimal interaction with biological systems.[1]

Mechanism of Inertness: The strength of the carbon-fluorine bond and the shielding of the

carbon backbone by fluorine atoms make perfluorinated compounds like

perfluoromethyldecalin resistant to metabolic processes.

Lack of Known Signaling Pathway Interactions: Current scientific literature does not indicate

that perfluoromethyldecalin directly interacts with or modulates specific cellular signaling

pathways. Its biological effects, such as gas transport when used as a blood substitute, are

primarily based on its physical properties of gas solubility rather than specific biochemical

interactions.[1]

Given its inert nature, a diagram illustrating a lack of interaction with a generic signaling

pathway is presented below.

Cell Membrane
Receptor

Signaling Cascade
(e.g., MAPK, PI3K/Akt)

Cellular Response

Perfluoromethyldecalin No Interaction
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Caption: Biological inertness of Perfluoromethyldecalin.

Occupational Exposure Limits
There are currently no specific occupational exposure limits (OELs), such as a Permissible

Exposure Limit (PEL) from the Occupational Safety and Health Administration (OSHA) or a

Threshold Limit Value (TLV) from the American Conference of Governmental Industrial

Hygienists (ACGIH), established for perfluoromethyldecalin. In the absence of specific OELs,

it is crucial to handle perfluoromethyldecalin with care, adhering to the principles of good

industrial hygiene and keeping exposure to the lowest reasonably practicable level.

Disposal Considerations
Dispose of perfluoromethyldecalin and any contaminated materials in accordance with local,

state, and federal regulations. Do not allow the product to enter drains or waterways.[4] It

should be treated as chemical waste and disposed of through a licensed waste disposal

company.

Conclusion
Perfluoromethyldecalin is a chemically and biologically inert substance with low acute toxicity.

However, as with any chemical, appropriate safety precautions must be taken to minimize

exposure. This guide provides a comprehensive overview of the known safety and handling

information for perfluoromethyldecalin to support its safe use in research and development

environments. Users should always consult the most recent Safety Data Sheet from their

supplier and adhere to all applicable institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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